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For Researchers, Scientists, and Drug Development Professionals

The capture of carbon dioxide (CO2) is a critical technology in mitigating greenhouse gas

emissions and has significant applications in various industrial processes, including drug

development and synthesis where controlled atmospheres are often required. The choice of

solvent for CO2 absorption is paramount to the efficiency, cost-effectiveness, and

environmental impact of the capture process. This guide provides an objective comparison of

different solvent types, supported by experimental data, to aid researchers in selecting the

most suitable solvent for their specific needs.

Executive Summary
This guide evaluates and compares the performance of several classes of solvents for CO2

absorption, focusing on aqueous amine solutions, ionic liquids (ILs), and physical solvents. The

comparison is based on key performance indicators: CO2 absorption capacity, absorption rate,

regeneration energy, and solvent stability.

Aqueous Amine Solutions: These are the most mature and widely used solvents for CO2

capture. They offer high absorption rates and good selectivity. However, they are often

associated with high regeneration energy and potential for degradation and corrosion. This

category includes primary amines like monoethanolamine (MEA), secondary amines like

diethanolamine (DEA), tertiary amines like N-methyldiethanolamine (MDEA), and sterically

hindered amines like 2-amino-2-methyl-1-propanol (AMP).
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Ionic Liquids (ILs): ILs are salts that are liquid at low temperatures. Their negligible vapor

pressure makes them environmentally friendly due to low solvent loss. They exhibit high

thermal stability and tunability of their chemical and physical properties. However, their

viscosity can be high, potentially limiting mass transfer rates, and their cost is generally

higher than conventional amines.

Physical Solvents: These solvents, such as polyethylene glycol (PEG), absorb CO2 through

physical dissolution rather than chemical reaction. They are characterized by low

regeneration energy requirements. Their absorption capacity is highly dependent on the

partial pressure of CO2, making them more suitable for applications with high CO2

concentrations.

Performance Comparison of CO2 Absorption
Solvents
The following tables summarize the quantitative performance data for various solvents based

on published experimental results.

Table 1: CO2 Absorption Capacity and Rate
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Solvent Type
Concent
ration
(wt%)

CO2
Absorpt
ion
Capacit
y (mol
CO2 /
mol
solvent)

CO2
Absorpt
ion Rate
(mol/m²·
s)

Temper
ature
(°C)

Pressur
e (kPa)

Referen
ce

Monoeth

anolamin

e (MEA)

Primary

Amine
30 0.5 - 0.6

1.09 x

10⁻³
40 12 [1]

Diethanol

amine

(DEA)

Secondar

y Amine
30 ~0.5

Slower

than

MEA

40 - [1]

N-

methyldie

thanolam

ine

(MDEA)

Tertiary

Amine
50 ~1.0

28.59

times

slower

than

30wt%

MEA

40 - [1]

2-amino-

2-methyl-

1-

propanol

(AMP)

Sterically

Hindered

Amine

30 High - - - [1]

Piperazin

e (PZ)

Cyclic

Diamine
30 1.06

1.81 x

10⁻³
40 12 [1]

[bmim]

[Ac]

Ionic

Liquid
- ~0.5 - 25 100 [2]

[bmim]

[TFA] +

MDEA

Ionic

Liquid +

Amine

- 0.93 - - - [2]
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Polyethyl

ene

Glycol

(PEG

300)

Physical

Solvent
-

High

solubility
Slow - -

Table 2: Regeneration Energy and Solvent Stability

Solvent Type
Regeneration
Energy (GJ/ton
CO2)

Solvent
Degradation

Reference

Monoethanolami

ne (MEA)
Primary Amine 3.5 - 4.2

Susceptible to

oxidative and

thermal

degradation

[1][3]

Diethanolamine

(DEA)

Secondary

Amine
Lower than MEA

More stable than

MEA
[4]

N-

methyldiethanola

mine (MDEA)

Tertiary Amine 2.2 - 3.2 High stability [5][6]

Ionic Liquids

(e.g., [bmim][Ac])
Ionic Liquid

Generally lower

than MEA

High thermal

stability
[5]

Polyethylene

Glycol (PEG)
Physical Solvent 1.5 - 2.5 High stability

Table 3: Physical Properties of Selected Solvents
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Solvent Density (g/cm³) at 25°C Viscosity (mPa·s) at 25°C

30 wt% MEA ~1.01 ~2.2

30 wt% MDEA ~1.03 ~4.5

[bmim][Ac] ~1.05 ~100

PEG 300 ~1.12 ~60

Experimental Protocols
Determination of CO2 Absorption Capacity and Rate
A common method for determining the CO2 absorption capacity and rate is using a stirred cell

reactor with a flat gas-liquid interface.

Apparatus:

A jacketed glass reactor with a known volume and interfacial area.

A magnetic stirrer or overhead stirrer to ensure a well-mixed liquid phase.

Mass flow controllers to regulate the flow of CO2 and a carrier gas (e.g., N2).

A gas chromatograph (GC) or an infrared (IR) gas analyzer to measure the CO2

concentration in the outlet gas stream.

A temperature-controlled water bath to maintain the desired reaction temperature.

Procedure:

A known volume of the solvent is placed in the reactor and allowed to reach the desired

temperature.

The stirrer is started at a constant speed to create a flat and stable gas-liquid interface.

A gas mixture with a known CO2 concentration is introduced into the reactor at a constant

flow rate.
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The CO2 concentration in the outlet gas stream is continuously monitored using the gas

analyzer.

The experiment is continued until the solvent is saturated with CO2, indicated by the outlet

CO2 concentration becoming equal to the inlet concentration.

The absorption rate is calculated from the difference in CO2 concentration between the inlet

and outlet gas streams and the gas flow rate.

The total CO2 absorption capacity is determined by integrating the absorption rate over time

until saturation.

Determination of Regeneration Energy
The regeneration energy, which is the energy required to release the captured CO2 from the

solvent, can be estimated using a combination of thermogravimetric analysis (TGA) and

differential scanning calorimetry (DSC).

Apparatus:

Thermogravimetric Analyzer (TGA)

Differential Scanning Calorimeter (DSC)

Procedure:

A sample of the CO2-loaded solvent is placed in the TGA.

The sample is heated at a constant rate in an inert atmosphere (e.g., N2).

The TGA measures the mass loss of the sample as a function of temperature, which

corresponds to the release of CO2 and any solvent vaporization.

A separate sample of the CO2-loaded solvent is analyzed using DSC.

The DSC measures the heat flow into or out of the sample as it is heated, providing

information on the enthalpy of desorption (heat of reaction) and the specific heat capacity.
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The total regeneration energy is calculated by summing the sensible heat (energy to raise

the solvent temperature), the heat of desorption, and the heat of vaporization of the solvent

(if applicable).[4]

Visualizing the Mechanisms
CO2 Absorption in Aqueous Amine Solutions
The chemical absorption of CO2 in primary and secondary amines typically proceeds through

the formation of a zwitterion intermediate, which is then deprotonated by a base (another

amine molecule or water) to form a stable carbamate.

Step 1: Zwitterion Formation

Step 2: Deprotonation

CO₂

R₂N⁺H-COO⁻

(Zwitterion)Nucleophilic attack

R₂NH
(Amine)

R₂N-COO⁻

(Carbamate)

Proton transfer

BH⁺
B

(Base, e.g., another Amine)

Click to download full resolution via product page

Caption: Reaction mechanism of CO2 with a primary or secondary amine.

Experimental Workflow for Solvent Performance
Evaluation
The following diagram illustrates a typical workflow for evaluating the performance of a CO2

absorption solvent.
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Caption: A typical workflow for evaluating CO2 absorption solvents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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